Cas no 123654-61-5 (2-(4-Bromophenyl)-3-hydroxypropanenitrile)

• Product Name: 2-(4-Bromophenyl)-3-hydroxypropanenitrile
• CAS No: 123654-61-5
• MF: C₉H₈BrNO
• MW: 226.06992149353
• MDL: MFCD28405198
• CID: 4936982
• PubChem ID: 19756485
• Update Time: 2026-02-27

2-(4-Bromophenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-3-hydroxypropanenitrile
• 2-Cyano-2-(4-bromophenyl)ethanol
• 2-cyano-2-(4-bromophenyl)-ethanol
• 2-(4-Bromophenyl)-3-hydroxypropanenitrile

• MDL： MFCD28405198
• Inchi： 1S/C9H8BrNO/c10-9-3-1-7(2-4-9)8(5-11)6-12/h1-4,8,12H,6H2
• InChI Key： YESFFTQXAPAXNY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C#N)CO

Computed Properties

• Exact Mass: 224.97893g/mol
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(4-Bromophenyl)-3-hydroxypropanenitrile

Introduction to 2-(4-Bromophenyl)-3-hydroxypropanenitrile (CAS No. 123654-61-5)

2-(4-Bromophenyl)-3-hydroxypropanenitrile, with the CAS number 123654-61-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which includes a brominated phenyl group and a hydroxypropanenitrile moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The chemical formula of 2-(4-Bromophenyl)-3-hydroxypropanenitrile is C₉H₉BrNO₂. Its molecular weight is approximately 237.07 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The solubility in water is limited, which can be an important consideration in its handling and application.

Synthesis and Characterization: The synthesis of 2-(4-Bromophenyl)-3-hydroxypropanenitrile typically involves a multi-step process. One common approach is the reaction of 4-bromobenzaldehyde with cyanohydrin in the presence of a base, followed by hydrolysis to form the hydroxypropanenitrile derivative. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are employed to confirm the structure and purity of the synthesized compound. These methods provide detailed insights into the molecular composition and help ensure the quality of the final product.

Biological Activity: Recent studies have explored the biological activity of 2-(4-Bromophenyl)-3-hydroxypropanenitrile. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been shown to exhibit inhibitory effects on certain kinases, which are key regulators of cellular processes such as proliferation and apoptosis. This property makes it a promising candidate for the development of novel therapeutic agents targeting cancer and other diseases characterized by dysregulated kinase activity.

In addition to its enzymatic inhibition properties, 2-(4-Bromophenyl)-3-hydroxypropanenitrile has also been investigated for its antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various chronic conditions such as cardiovascular disease and neurodegenerative disorders. Preliminary studies suggest that this compound may possess potent antioxidant properties, although further research is needed to fully elucidate its mechanisms of action.

Clinical Applications: The potential clinical applications of 2-(4-Bromophenyl)-3-hydroxypropanenitrile are currently being explored through preclinical studies. In vitro and in vivo experiments have demonstrated its efficacy in inhibiting tumor growth and reducing inflammation. These findings have prompted interest in developing this compound into a therapeutic agent for use in clinical settings. However, extensive safety and efficacy evaluations are required before it can be considered for human trials.

Toxicity and Safety: Understanding the toxicity profile of any new compound is essential for its safe use in pharmaceutical applications. Preliminary toxicological studies on 2-(4-Bromophenyl)-3-hydroxypropanenitrile have indicated that it exhibits low toxicity at therapeutic concentrations. However, more comprehensive studies are necessary to evaluate long-term effects and potential side effects. Researchers are also investigating methods to enhance its bioavailability and reduce any adverse reactions.

Mechanistic Insights: To better understand the biological mechanisms underlying the effects of 2-(4-Bromophenyl)-3-hydroxypropanenitrile, several mechanistic studies have been conducted. These studies have revealed that the compound interacts with specific cellular targets, leading to alterations in signaling pathways that regulate cell survival and death. For example, it has been shown to modulate the expression of genes involved in apoptosis and cell cycle regulation, providing valuable insights into its therapeutic potential.

FUTURE DIRECTIONS: The future research on 2-(4-Bromophenyl)-3-hydroxypropanenitrile is likely to focus on optimizing its pharmacological properties for clinical use. This includes improving its solubility, stability, and bioavailability through chemical modifications or formulation strategies. Additionally, efforts will be directed towards identifying new targets and pathways that can be modulated by this compound to expand its therapeutic applications.

In conclusion, 2-(4-Bromophenyl)-3-hydroxypropanenitrile (CAS No. 123654-61-5) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for use in various fields. As more data becomes available, this compound may play a significant role in advancing our understanding of complex biological processes and developing innovative treatments for diseases.